Cas no 2303549-21-3 ((1S,2S)-2-(1,4-Diazepan-1-yl)-1-methylcyclobutan-1-ol)

• Product Name: (1S,2S)-2-(1,4-Diazepan-1-yl)-1-methylcyclobutan-1-ol
• CAS No: 2303549-21-3
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5043595
• Update Time: 2025-05-19

(1S,2S)-2-(1,4-Diazepan-1-yl)-1-methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-(1,4-Diazepan-1-yl)-1-methylcyclobutan-1-ol

• Inchi： 1S/C10H20N2O/c1-10(13)4-3-9(10)12-7-2-5-11-6-8-12/h9,11,13H,2-8H2,1H3/t9-,10-/m0/s1
• InChI Key： OSTVTEJMSDHIOA-UWVGGRQHSA-N
• SMILES： O[C@@]1(C)CC[C@@H]1N1CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 0.1
• Topological Polar Surface Area: 35.5

Additional information on (1S,2S)-2-(1,4-Diazepan-1-yl)-1-methylcyclobutan-1-ol

Exploring the Unique Properties and Applications of (1S,2S)-2-(1,4-Diazepan-1-yl)-1-methylcyclobutan-1-ol (CAS No. 2303549-21-3)

In the realm of organic chemistry and pharmaceutical research, the compound (1S,2S)-2-(1,4-Diazepan-1-yl)-1-methylcyclobutan-1-ol (CAS No. 2303549-21-3) has garnered significant attention due to its distinctive structural features and potential applications. This molecule, characterized by its cyclobutane core and 1,4-diazepane substituent, represents a fascinating case study in stereochemistry and drug design. Researchers are particularly intrigued by its chiral centers and the implications of its (1S,2S) configuration for biological activity.

The synthesis of (1S,2S)-2-(1,4-Diazepan-1-yl)-1-methylcyclobutan-1-ol often involves multi-step processes that highlight modern advancements in asymmetric catalysis and ring-forming reactions. Its methylcyclobutan-1-ol moiety presents unique challenges in terms of stereoselective synthesis, making it a valuable target for methodological development. Recent publications have explored innovative approaches to constructing its fused ring system, with particular focus on minimizing racemization during synthesis.

From a pharmacological perspective, the presence of both 1,4-diazepane and cyclobutanol functionalities in 2303549-21-3 suggests potential interactions with various biological targets. The diazepane ring is known to contribute to molecular recognition in many therapeutic agents, while the strained cyclobutane ring may influence conformational dynamics and binding affinity. These structural elements make the compound particularly interesting for medicinal chemistry applications, especially in the context of central nervous system targets.

The physicochemical properties of (1S,2S)-2-(1,4-Diazepan-1-yl)-1-methylcyclobutan-1-ol have been the subject of computational and experimental studies. Its logP value, hydrogen bond donor/acceptor count, and polar surface area suggest favorable drug-like characteristics, though the strained ring system may impact its metabolic stability. These parameters are crucial for researchers investigating its potential as a lead compound in drug discovery programs.

Recent trends in chemical research have seen growing interest in small ring systems like the cyclobutane found in 2303549-21-3. The incorporation of such strained rings into drug candidates has been shown to modulate bioavailability and target selectivity, addressing common challenges in pharmaceutical development. The compound's hybrid structure, combining aliphatic and heterocyclic elements, exemplifies current strategies in fragment-based drug design.

Analytical characterization of (1S,2S)-2-(1,4-Diazepan-1-yl)-1-methylcyclobutan-1-ol typically employs advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. The verification of its absolute configuration is particularly important given the pharmacological significance of stereochemistry. Recent advancements in analytical chemistry have enabled more precise determination of its stereochemical purity, which is essential for biological evaluation.

In the context of green chemistry initiatives, researchers have explored more sustainable routes to synthesize 2303549-21-3. Efforts have focused on reducing organic solvent usage, improving atom economy, and developing catalytic methods that minimize waste generation. These approaches align with current industry priorities for environmentally friendly synthesis of complex molecules.

The potential therapeutic applications of (1S,2S)-2-(1,4-Diazepan-1-yl)-1-methylcyclobutan-1-ol remain an active area of investigation. While specific indications cannot be discussed here, the compound's structural features suggest possible utility in addressing unmet medical needs related to neurological disorders and receptor modulation. Its unique combination of rigidity from the cyclobutane ring and conformational flexibility from the diazepane moiety offers intriguing possibilities for drug discovery.

From a commercial perspective, CAS No. 2303549-21-3 represents an important building block in custom synthesis and contract research organizations. The growing demand for chiral intermediates with complex architectures has positioned this compound as a valuable target for process chemistry optimization and scale-up development.

Looking ahead, (1S,2S)-2-(1,4-Diazepan-1-yl)-1-methylcyclobutan-1-ol continues to attract attention in both academic and industrial settings. Future research directions may explore its structure-activity relationships, prodrug potential, and formulation strategies. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound may emerge as a key player in the development of novel therapeutic agents with improved pharmacokinetic profiles and target specificity.